2-[(Pyridin-4-ylmethyl)amino]acetic acid dihydrochloride

• IUPAC Name: 2-(pyridin-4-ylmethylamino)acetic acid;dihydrochloride
• InChI: InChI=1S/C8H10N2O2.2ClH/c11-8(12)6-10-5-7-1-3-9-4-2-7;;/h1-4,10H,5-6H2,(H,11,12);2*1H
• InChI Key: RGPVWSYBVOKJGE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNCC(=O)O.Cl.Cl
• Molecular Formula: C8H12Cl2N2O2
• Molecular Weight: 239.10 g/mol
• CAS No.: 1803585-23-0

Description

“2-[(Pyridin-4-ylmethyl)amino]acetic acid dihydrochloride” is a chemical compound with the molecular formula C8H10N2O2. It has a molecular weight of 166.18. The compound is also known by its IUPAC name, [(4-pyridinylmethyl)amino]acetic acid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H10N2O2.2ClH/c11-8(12)6-9-5-7-3-1-2-4-10-7;;/h1-4,9H,5-6H2,(H,11,12);2*1H. This indicates that the compound consists of a pyridine ring attached to a methylamino group, which is further attached to an acetic acid group.

Scientific Research Applications

Pyrolysis of Polysaccharides

• Research on the pyrolysis of polysaccharides includes the study of chemical mechanisms involved in the formation of various carbon products such as glycolaldehyde, acetol, acetic acid, and formic acid. These compounds are significant in understanding chemical pathways and could relate to the broader chemical application fields of various acetic acid derivatives including "2-[(Pyridin-4-ylmethyl)amino]acetic acid dihydrochloride" (Ponder & Richards, 2010).

Analysis of Herbicide Toxicity

• A scientometric review focused on the toxicology and mutagenicity of the herbicide 2,4-D provides a comprehensive analysis of research trends, which may be relevant for understanding environmental and toxicological aspects related to chemical compounds used in agricultural settings (Zuanazzi, Ghisi, & Oliveira, 2020).

Chemistry and Properties of Pyridine Derivatives

• A review on the chemistry and properties of pyridine derivatives, including their complexes, offers insights into their spectroscopic properties, structures, magnetic properties, and biological and electrochemical activity. This information may help in understanding the properties and potential applications of "this compound" (Boča, Jameson, & Linert, 2011).

Applications in Organic Chemistry

• The synthesis of the antiplatelet and antithrombotic drug (S)-clopidogrel highlights the importance of specific synthetic methodologies in pharmaceutical applications, potentially relevant to the synthesis and application of "this compound" (Saeed et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, or respiratory irritation. Always handle it with appropriate safety precautions.